Copper(2+) methacrylate

Description

Copper(II) methacrylate, also known as copper(2+) methacrylate, is a chemical compound with the molecular formula C8H10CuO4 . Synonyms for this compound include bis(methacrylic acid) copper(II) salt and bis(2-methylpropenoic acid)copper(II) salt . It appears as a blue-green powder in solid form, with a melting point of 208°C .

Copper(II) methacrylate is used in various applications, including those involving antioxidant activity and catalysis . It can be synthesized through the direct reaction of copper methacrylate with imidazole derivatives, resulting in complexes with different crystal structures depending on the specific imidazole derivative used . These complexes often form supramolecular networks through hydrogen bonds, influencing their structural dimensionality .

Another similar compound is Copper II methacrylate monohydrate, which has the molecular formula C4H6CuO2 . Thermo Scientific Chemicals also manufactures and sells a technical grade of Copper(II) methacrylate .

• CAS No.: 19662-59-0
• Product Name: Copper(2+) methacrylate
• Molecular Formula: C8H12CuO5
• Molecular Weight: 251.72 g/mol
• IUPAC Name: copper;2-methylprop-2-enoate;hydrate
• Standard InChI: InChI=1S/2C4H6O2.Cu.H2O/c2*1-3(2)4(5)6;;/h2*1H2,2H3,(H,5,6);;1H2/q;;+2;/p-2
• Standard InChIKey: KNFPRDCOGFJMLP-UHFFFAOYSA-L
• SMILES: CC(=C)C(=O)[O-].CC(=C)C(=O)[O-].[Cu+2]
• Canonical SMILES: CC(=C)C(=O)[O-].CC(=C)C(=O)[O-].O.[Cu+2]
• PubChem Compound: 57375475
• Last Modified: Sep 13 2023